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Compound of Interest

Compound Name: Lauryl Sultaine

Cat. No.: B086355 Get Quote

Essential Safety and Handling Guide for Lauryl
Sultaine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Lauryl Sultaine (also known as Lauryl Hydroxysultaine), a common surfactant in laboratory

and product development settings. Adherence to these procedures is critical for ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Lauryl Sultaine is classified as a substance that can cause serious eye irritation or damage.[1]

[2] While it is generally considered to have low acute toxicity and be a slight skin irritant,

appropriate PPE is mandatory to prevent exposure.[1][3]

Minimum PPE Requirements:
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles or Face Shield

Must provide a complete seal

around the eyes or full-face

protection against splashes.

Standard safety glasses are

insufficient.

Skin Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for integrity before use.

Lab Coat or Apron
To protect against incidental

skin contact.

Respiratory Not generally required

Use in a well-ventilated area. If

mists are likely to be

generated, a NIOSH-approved

respirator is necessary.

Quantitative Data
The following table summarizes key quantitative properties of Lauryl Sultaine.

Property Value

Molecular Formula C₁₇H₃₇NO₄S[4]

Molecular Weight 351.55 g/mol [4]

Appearance Pale yellow, clear liquid[5]

pH 6.0 - 7.0[6]

Boiling Point 350°C (at 101,325 Pa)[4]

Freezing Point -10.5°C[5]

Water Solubility 680 g/L at 20°C[4]

Density 1.1 g/cm³ at 20°C[4]
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Safe Handling and Storage
Operational Plan:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. Confirm that all required PPE is available and in good condition.

Ventilation: Work in a well-ventilated area, preferably within a fume hood if there is a

potential for aerosol or mist generation.

Dispensing: Avoid splashing and direct contact with skin and eyes.

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the laboratory.[7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents, strong acids, and strong bases.[9]

Spill and Disposal Plan
Spill Response:

Minor Spills:

Alert others in the area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).[10][11]

Scoop the absorbed material into a suitable, labeled container for disposal.[12]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your supervisor and institutional safety office.
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Prevent entry into the affected area.

Disposal Plan:

Lauryl Sultaine is considered harmful to aquatic life.[2][5]

Waste Collection: Collect all waste material (spill cleanup, contaminated PPE) in a clearly

labeled, sealed container.

Disposal: Dispose of the waste through a licensed waste disposal company.[5] Do not allow

the substance to enter drains or waterways.[13] Follow all local, state, and federal

regulations for chemical waste disposal.

Experimental Protocols: Toxicity Assessment
The safety of Lauryl Sultaine has been assessed using standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). Below are summaries of key methodologies.

Acute Eye Irritation/Corrosion (Based on OECD Test Guideline 405):

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Test System: Typically conducted using albino rabbits.

Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as an untreated control.[14]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations include the degree of corneal opacity, iritis, and conjunctival redness and

swelling (chemosis).[2][14]

Analysis: The severity and reversibility of any ocular lesions are recorded to classify the

substance's irritation potential. To reduce animal testing, a weight-of-the-evidence approach,

including in vitro data, is considered before any in vivo testing is performed.[5] Lauryl

Hydroxysultaine (28% to 32% solution) has been shown to be an irritant in this test.[3]

Acute Dermal Toxicity (Based on OECD Test Guideline 402):
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This method assesses the short-term toxic effects of a substance following dermal application.

Test System: Commonly uses rats or rabbits.

Procedure: The test substance is applied uniformly over a shaved area of the animal's skin

(approximately 10% of the body surface). The area is covered with a porous gauze dressing

for a 24-hour exposure period.[13][15]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.[9][13]

Analysis: At the end of the observation period, surviving animals are euthanized and a gross

necropsy is performed on all animals. The results help determine the LD50 (the dose at

which 50% of the test animals die) and classify the substance's dermal toxicity.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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